Cas no 2171420-30-5 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylpentanoic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylpentanoic acid
• CAS No: 2171420-30-5
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6567886
• PubChem ID: 165759427
• Update Time: 2025-05-20

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylpentanoic acid
• 2171420-30-5
• EN300-1571294
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]-2-methylpentanoic acid

• Inchi： 1S/C25H30N2O6/c1-4-13-25(2,23(29)30)27-22(28)21(15-32-3)26-24(31)33-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20-21H,4,13-15H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)/t21-,25?/m0/s1
• InChI Key： ITGBCSXKNAIFGV-BWDMCYIDSA-N
• SMILES： O(C(N[C@@H](COC)C(NC(C(=O)O)(C)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylpentanoic acid

Introduction to 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylpentanoic acid (CAS No. 2171420-30-5)

The compound CAS No. 2171420-30-5, identified by its systematic name 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylpentanoic acid, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This intricate molecular structure, characterized by its complex amino acid derivative and fluorinated aromatic moiety, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

At the core of this compound's functionality lies its unique stereochemistry, specifically the (2S) configuration of the amino group, which plays a pivotal role in determining its biological activity. The presence of a fluoren-9-yl methoxycarbonyl group introduces a rigid aromatic backbone that enhances both the solubility and stability of the molecule, making it an attractive candidate for further investigation in medicinal chemistry.

The 3-methoxypropanamido and 2-methylpentanoic acid components contribute to the compound's overall hydrophilicity and lipophilicity balance, which is critical for optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). These structural features align with contemporary trends in drug design, where targeted modifications at specific positions aim to improve therapeutic efficacy while minimizing side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of this compound with biological targets with unprecedented accuracy. The fluoren-9-yl moiety, in particular, has been shown to exhibit strong binding affinity to certain enzymes and receptors, suggesting its utility in developing novel inhibitors or modulators for neurological and cardiovascular disorders. Preliminary simulations indicate that this compound may disrupt pathological pathways associated with neurodegeneration by interfering with aberrant protein-protein interactions.

In vitro studies have begun to unravel the mechanistic aspects of this compound's action. The (2S) stereochemistry appears to influence its ability to engage with specific enantiomer-sensitive binding sites, a phenomenon increasingly recognized as a key factor in drug efficacy. Additionally, the methoxypropanamido group has been identified as a critical pharmacophore for stabilizing transition states during enzymatic reactions, potentially enhancing its inhibitory potency against certain metabolic enzymes.

The integration of fluorescent probes derived from the fluoren-9-yl group has opened new avenues for diagnostic applications. Researchers are exploring its use as a fluorescent marker in cellular imaging techniques, allowing for real-time visualization of target engagement and distribution within living systems. This capability is particularly valuable in drug discovery pipelines, where rapid assessment of candidate compounds' biodistribution can significantly accelerate development timelines.

From a synthetic chemistry perspective, the synthesis of CAS No. 2171420-30-5 presents both challenges and opportunities. The introduction of multiple functional groups—such as the amide bond, methoxy group, and fluorinated aromatic ring—requires meticulous optimization to achieve high yields and purity. Recent innovations in green chemistry have led to more sustainable synthetic routes, including catalytic methods that minimize waste and energy consumption without compromising product quality.

The pharmaceutical industry has taken notice of this compound's potential, with several companies investing in its further characterization and commercialization efforts. Collaborative research initiatives are underway to evaluate its efficacy in animal models of disease, with initial results promising for conditions involving dysregulated enzyme activity or aberrant protein aggregation. These findings underscore the growing importance of structurally complex molecules in addressing unmet medical needs.

Regulatory agencies are also closely monitoring developments related to this compound, recognizing its significance as a novel therapeutic agent. Compliance with Good Manufacturing Practices (GMP) is essential for ensuring consistency across batches, particularly given the complexity of its synthesis. Regulatory submissions are expected to include comprehensive data on pharmacokinetics, safety profiles, and manufacturing processes to support potential approval for clinical use.

The broader implications of this research extend beyond individual therapeutic applications. The methodologies developed for studying CAS No. 2171420-30-5 may serve as templates for investigating other structurally similar compounds, fostering innovation across multiple therapeutic areas. As computational tools continue to evolve, their integration into drug discovery workflows will further streamline the identification and optimization of promising candidates like this one.

In conclusion,2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamido-2-methylpentanoic acid (CAS No. 2171420-30-5) exemplifies how sophisticated molecular design can yield compounds with significant therapeutic potential. Its unique structural features—particularly the combination of stereochemistry and fluorinated aromatic components—make it a valuable asset in modern drug development efforts. As research progresses，this compound is poised to contribute substantially to advancements in medicine，demonstrating the dynamic interplay between synthetic chemistry，biological activity，and clinical application.